N-[4-(aminomethyl)phenyl]pyridine-3-carboxamide

• IUPAC Name: N-[4-(aminomethyl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C13H13N3O/c14-8-10-3-5-12(6-4-10)16-13(17)11-2-1-7-15-9-11/h1-7,9H,8,14H2,(H,16,17)
• InChI Key: ZIHQLBRCIDRRBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NC2=CC=C(C=C2)CN
• Molecular Formula: C13H13N3O
• DSSTOX Substance ID: DTXSID901241278
• Molecular Weight: 227.26 g/mol
• CAS No.: 926218-29-3

Description

“N-[4-(aminomethyl)phenyl]pyridine-3-carboxamide” is an organic compound that belongs to the class of aromatic anilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with an aromatic group. The compound has a molecular weight of 227.27.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C13H13N3O/c14-9-10-1-3-12(4-2-10)16-13(17)11-5-7-15-8-6-11/h1-8H,9,14H2,(H,16,17). This code provides a unique representation of the molecule’s structure.

Physical and Chemical Properties Analysis

It has a molecular weight of 227.27. More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current resources.

Scientific Research Applications

Heterocyclic N-oxide Molecules in Organic Synthesis and Drug Applications

Heterocyclic N-oxide derivatives, including those synthesized from pyridine, demonstrate significant potential in organic synthesis, catalysis, and drug development. These compounds exhibit fascinating functionalities, making them crucial in the formation of metal complexes, catalyst design, asymmetric synthesis, and various medicinal applications. Notably, some N-oxide compounds showcase potent biological activities, such as anticancer, antibacterial, and anti-inflammatory effects, highlighting their importance in advanced chemistry and drug development (Li et al., 2019).

Pyranopyrimidine Scaffolds in Medicinal and Pharmaceutical Industries

The pyranopyrimidine core, especially the 5H-pyrano[2,3-d]pyrimidine scaffolds, is recognized for its broad applicability and bioavailability, making it a crucial precursor in the medicinal and pharmaceutical sectors. The development of this core is challenging due to its structural complexity. However, recent studies have extensively explored its applications, employing hybrid catalysts like organocatalysts, metal catalysts, and nanocatalysts for the synthesis of various derivatives. These catalysts offer broader applications in developing lead molecules, emphasizing the scaffold's significant role in medicinal chemistry (Parmar et al., 2023).

Functional Chemical Groups in CNS Drug Synthesis

Research indicates that heterocycles with heteroatoms such as nitrogen form the largest class of organic compounds, playing a pivotal role in synthesizing compounds with Central Nervous System (CNS) activity. Compounds like pyridine and its derivatives, along with other chemical groups, exhibit effects ranging from depression to convulsion. This highlights the potential of these compounds in developing novel CNS drugs and understanding their diverse biological impacts (Saganuwan, 2017).